Cas no 6968-82-7 (6-[methyl-[(2-methylphenyl)methyl]amino]hexan-1-ol)

• Product Name: 6-[methyl-[(2-methylphenyl)methyl]amino]hexan-1-ol
• CAS No: 6968-82-7
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• CID: 1738820
• PubChem ID: 248800
• Update Time: 2025-04-21

6-[methyl-[(2-methylphenyl)methyl]amino]hexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 6-[methyl-[(2-methylphenyl)methyl]amino]hexan-1-ol
• NSC66255
• AR-1H0694
• o-Xylyl-&lt
• 6-hydroxy-hexyl&gt
• -methylamin
• AG-J-68101
• o-Xylyl-(6-hydroxy-hexyl)-methylamin
• CTK5D0932
• AC1Q7CQY
• 6-[methyl(2-methylbenzyl)amino]hexan-1-ol
• AC1L6N4K
• NCIOpen2_003155
• NSC66255; AR-1H0694; o-Xylyl-< 6-hydroxy-hexyl> -methylamin; AG-J-68101; o-Xylyl-(6-hydroxy-hexyl)-methylamin; CTK5D0932; AC1Q7CQY; 6-[methyl(2-methylbenzyl)amino]hexan-1-ol; AC1L6N4K; NCIOpen2_003155;
• 6968-82-7
• DTXSID10290056
• NSC-66255

• Inchi： 1S/C15H25NO/c1-14-9-5-6-10-15(14)13-16(2)11-7-3-4-8-12-17/h5-6,9-10,17H,3-4,7-8,11-13H2,1-2H3
• InChI Key： NTGCYUFFMCJGQC-UHFFFAOYSA-N
• SMILES： OCCCCCCN(C)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 235.19375
• Monoisotopic Mass: 235.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.971
• Boiling Point: 340.3°C at 760 mmHg
• Flash Point: 125°C
• Refractive Index: 1.52
• PSA: 23.47
• LogP: 2.97950